
Phenethyl Isobutyrate: A Comprehensive
Technical Overview of its Physical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phenethyl isobutyrate

Cat. No.: B089656 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the core physical properties of Phenethyl
Isobutyrate (CAS No. 103-48-0), a compound of interest in various scientific and industrial

applications. This document collates and presents key data on its boiling point and density,

offering a valuable resource for laboratory and development work.

Core Physical Properties
Phenethyl isobutyrate is a carboxylic ester recognized for its characteristic fruity and rosy

aroma.[1] It is formally derived from the condensation of 2-phenylethanol and isobutyric acid.[2]

Understanding its physical properties is fundamental for its application in research and

development.

Quantitative Data Summary
The boiling point and density of Phenethyl Isobutyrate have been determined and are

summarized below. It is important to note that slight variations in reported values exist in the

literature, which may be attributed to different experimental conditions and purities of the

samples tested.
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Physical Property Value Conditions

Boiling Point 224 °C Not specified

230 °C @ 760.00 mm Hg[1][2]

250 °C (literature value)[3][4][5][6]

Density 0.987 - 0.990 g/mL @ 25 °C[2]

0.988 g/mL @ 25 °C[3][4][5][6][7]

0.986 - 0.994 g/mL @ 20 °C[1]

Experimental Protocols
Detailed experimental methodologies for the determination of the boiling point and density of

Phenethyl Isobutyrate are not explicitly detailed in the surveyed reference materials. These

values are typically established through standardized analytical techniques.

Boiling Point Determination: The boiling point is generally determined by methods such as

distillation under controlled pressure, as indicated by the specification "@ 760.00 mm Hg".

Standard laboratory procedures would involve heating the liquid in a distillation apparatus and

recording the temperature at which the vapor pressure of the liquid equals the applied

pressure.

Density Measurement: Density is commonly measured using a pycnometer or a digital density

meter. The procedure involves accurately measuring the mass of a known volume of the

substance at a specified temperature, such as 20 °C or 25 °C.

Logical Relationships
The following diagram illustrates the relationship between the chemical compound and its key

physical properties discussed in this guide.
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Figure 1. Physical Properties of Phenethyl Isobutyrate
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Caption: Figure 1. Relationship between Phenethyl Isobutyrate and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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